![molecular formula C20H30O2 B578836 (1S,4S,5R,9S,10S,13R)-5,9,14-trimethyltetracyclo[11.2.1.01,10.04,9]hexadec-14-ene-5-carboxylic acid CAS No. 18671-78-8](/img/structure/B578836.png)
(1S,4S,5R,9S,10S,13R)-5,9,14-trimethyltetracyclo[11.2.1.01,10.04,9]hexadec-14-ene-5-carboxylic acid
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Overview
Description
(1S,4S,5R,9S,10S,13R)-5,9,14-trimethyltetracyclo[11.2.1.01,10.04,9]hexadec-14-ene-5-carboxylic acid is a natural product found in Mikania lasiandrae and Annona glabra with data available.
Scientific Research Applications
Antibacterial Activity
A key area of research for this compound involves its antibacterial properties. A study synthesized Schiff bases from a derivative of this compound, which showed significant antibacterial activities against bacteria such as Staphylococcus aureus and Escherichia coli. The synthesized compounds, particularly 5a, 5b, and 5c, exhibited remarkable antibacterial activity against E. coli (Li et al., 2013).
Hydrogen Bonding in Crystalline Structures
Another research focus is the hydrogen bonding patterns in crystalline structures of similar compounds. In one study, a ketocarboxylic acid derivative formed acid-to-acid hydrogen-bonding chains in which all carboxyl groups adopted a rare anti conformation. This research contributes to understanding the energetics and occurrence of specific molecular conformations (DeVita Dufort et al., 2007).
Material Behavior of Functionalized Compounds
The synthesis and characterization of siloxanes functionalized with polar groups, including carboxyl groups similar to our compound of interest, has been explored. This research highlights their potential as solvent-free liquid electrolytes and their behavior in dielectric spectra, indicating potential applications in materials science (Turcan-Trofin et al., 2019).
Synthesis of Diastereoisomerically Pure Derivatives
Research on synthesizing diastereoisomerically pure derivatives of related compounds has been conducted, focusing on the detailed analysis of their NMR characteristics. This research aids in understanding the molecular structures and potential applications in chemical synthesis (Rager & Willson, 2000).
Properties
CAS No. |
18671-78-8 |
---|---|
Molecular Formula |
C20H30O2 |
Molecular Weight |
302.458 |
InChI |
InChI=1S/C20H30O2/c1-13-11-20-10-7-15-18(2,16(20)6-5-14(13)12-20)8-4-9-19(15,3)17(21)22/h11,14-16H,4-10,12H2,1-3H3,(H,21,22)/t14-,15+,16+,18-,19-,20-/m1/s1 |
InChI Key |
RMUAUSHZJJJLAG-OTCXFQBHSA-N |
SMILES |
CC1=CC23CCC4C(C2CCC1C3)(CCCC4(C)C(=O)O)C |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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